Cas no 4776-97-0 (1,3-Dioxane, 5,5-dinitro-)

1,3-Dioxane, 5,5-dinitro- structure
Product name:1,3-Dioxane, 5,5-dinitro-
1,3-Dioxane, 5,5-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxane, 5,5-dinitro-
- 5,5-dinitro-1,3-dioxane
- NSC-677414
- NCI60_027660
- CCG-48314
- 4776-97-0
- DTXSID50327693
- AH-034/11366092
- Oprea1_585669
- SR-01000637865-1
- NSC677414
- CHEMBL1970893
-
- Inchi: InChI=1S/C4H6N2O6/c7-5(8)4(6(9)10)1-11-3-12-2-4/h1-3H2
- InChI Key: RDADUROBQIJEIM-UHFFFAOYSA-N
- SMILES: C1C(COCO1)([N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 178.02258
- Monoisotopic Mass: 178.023
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 110Ų
Experimental Properties
- PSA: 104.74
1,3-Dioxane, 5,5-dinitro- Related Literature
-
2. Translating endoplasmic reticulum biology into the clinic: a role for ER-targeted natural products?David M. Pereira,Patrícia Valentão,Georgina Correia-da-Silva,Natércia Teixeira,Paula B. Andrade Nat. Prod. Rep., 2015,32, 705-722
-
Nele Veldeman,Ewald Janssens,Klavs Hansen,Jorg De Haeck,Roger E. Silverans,Peter Lievens Faraday Discuss., 2008,138, 147-162
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Yaqi Chen,Tao Li,Shiyan Cheng,Jinghui Wang,Yibing Zhao,Chuanliu Wu Org. Biomol. Chem., 2017,15, 1921-1929
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